Cas no 133007-79-1 (rac-(1R,2S,4S)-2-acetamidobicyclo2.2.1heptane-2-carboxylic acid)

• Product Name: rac-(1R,2S,4S)-2-acetamidobicyclo2.2.1heptane-2-carboxylic acid
• CAS No: 133007-79-1
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 1231614
• PubChem ID: 133617160
• Update Time: 2025-09-27

rac-(1R,2S,4S)-2-acetamidobicyclo2.2.1heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2-carboxylic acid, 2-(acetylamino)-, endo-
• rac-(1R,2S,4S)-2-acetamidobicyclo2.2.1heptane-2-carboxylic acid
• rac-(1R,2S,4S)-2-acetamidobicyclo[2.2.1]heptane-2-carboxylic acid
• 133007-79-1
• EN300-28272020

• Inchi： 1S/C10H15NO3/c1-6(12)11-10(9(13)14)5-7-2-3-8(10)4-7/h7-8H,2-5H2,1H3,(H,11,12)(H,13,14)/t7-,8+,10-/m1/s1
• InChI Key： SMDIXGBIANLKKO-KHQFGBGNSA-N
• SMILES： OC([C@]1(C[C@@H]2CC[C@H]1C2)NC(C)=O)=O

Computed Properties

• Exact Mass: 183.12601
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 29.54